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Introduction
ER-076349 is a synthetic analog of halichondrin B and a potent inhibitor of tubulin

polymerization.[1][2] By interacting with tubulin, ER-076349 disrupts the formation of mitotic

spindles, leading to a G2/M phase cell cycle arrest and subsequent apoptosis in cancer cells.

[1][3][4] This unique mechanism of action makes it a compound of significant interest in

oncology research. This application note provides a detailed protocol for determining the half-

maximal inhibitory concentration (IC50) of ER-076349 in various cancer cell lines, a critical step

in evaluating its anti-cancer efficacy.

Principle
The IC50 value represents the concentration of a drug that is required for 50% inhibition of a

biological process in vitro. In this context, it is the concentration of ER-076349 that reduces the

viability of a cancer cell population by half. This is typically determined by exposing cultured

cancer cells to a range of ER-076349 concentrations and then measuring cell viability using a

colorimetric or luminescent assay, such as the MTT, SRB, or CellTiter-Glo® assay.

Data Presentation
The following table summarizes the reported IC50 values of ER-076349 in various human

cancer cell lines, demonstrating its potent anti-proliferative activity.
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Cell Line Cancer Type IC50 (nM)

MDA-MB-435 Melanoma 0.59

COLO 205 Colorectal Carcinoma 2.4

DLD-1 Colorectal Adenocarcinoma 7.3

DU 145 Prostate Carcinoma 3.6

LNCaP Prostate Carcinoma 1.8

LOX Amelanotic Melanoma 3.2

HL-60 Promyelocytic Leukemia 2.6

U937 Histiocytic Lymphoma 4.0

Table 1: IC50 values of ER-076349 in various cancer cell lines. Data sourced from publicly

available information.[1]

Experimental Protocols
A detailed methodology for determining the IC50 of ER-076349 using the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is provided below. This protocol is

adaptable for both adherent and suspension cell lines.

Materials and Reagents
ER-076349 (prepare a stock solution, e.g., 10 mM in DMSO, and store at -20°C)

Cancer cell lines of interest

Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% penicillin-

streptomycin)

Phosphate-Buffered Saline (PBS), sterile

Trypsin-EDTA (for adherent cells)

96-well flat-bottom sterile cell culture plates
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MTT solution (5 mg/mL in sterile PBS, filter-sterilized and protected from light)

DMSO (Dimethyl sulfoxide), cell culture grade

Multichannel pipette

Microplate reader capable of measuring absorbance at 570 nm

Experimental Workflow Diagram
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Cell Preparation

Drug Treatment MTT Assay Data Analysis

Culture Cancer Cells Harvest & Count Cells Seed Cells in 96-well Plate

Add Drug to CellsPrepare Serial Dilutions of ER-076349 Incubate for 72h Add MTT Reagent Incubate for 4h Add DMSO to Solubilize Formazan Read Absorbance at 570 nm Calculate % Cell Viability Plot Dose-Response Curve Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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